Cas no 85952-24-5 (1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide)

• Product Name: 1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide
• CAS No: 85952-24-5
• MF: C₈H₉Cl₂NO₂S
• MW: 254.133558988571
• CID: 2174109
• Update Time: 2025-10-29

1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)-n-methylmethanesulfonamide
• STL253405
• AM101374
• 1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide

• Inchi： 1S/C8H9Cl2NO2S/c1-11-14(12,13)5-6-2-3-7(9)8(10)4-6/h2-4,11H,5H2,1H3
• InChI Key： UPEUTKJOCVGJPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CS(NC)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide

Introduction to 1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide (CAS No. 85952-24-5) in Modern Chemical Research

1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide, identified by its CAS number 85952-24-5, is a significant compound in the realm of pharmaceutical and chemical research. This organosulfur derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro substituents on the phenyl ring and a methylsulfonamide functional group makes it a versatile scaffold for designing novel bioactive molecules.

The compound’s chemical structure, featuring a 3,4-dichlorophenyl moiety linked to an N-methylmethanesulfonamide group, imparts distinct electronic and steric characteristics. These features are crucial in modulating its interactions with biological targets, making it a valuable candidate for further exploration in drug discovery. The 1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide scaffold has been investigated for its potential role in inhibiting various enzymatic pathways, particularly those involved in inflammatory and metabolic disorders.

Recent studies have highlighted the compound’s relevance in the development of small-molecule inhibitors. Researchers have been particularly interested in its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the pathogenesis of inflammation and pain. The 3,4-dichlorophenyl group enhances binding affinity by engaging in hydrophobic interactions with the enzyme active site, while the N-methylmethanesulfonamide moiety contributes to hydrogen bonding and salt bridge formation.

In addition to its anti-inflammatory potential, 1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide has been explored for its effects on metabolic pathways. Preliminary data suggest that it may influence the activity of enzymes involved in glucose metabolism and lipid synthesis. This makes it a promising candidate for further investigation in the context of type 2 diabetes and obesity-related disorders. The compound’s ability to interact with multiple biological targets underscores its therapeutic versatility.

The synthesis of 1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 3,4-dichlorophenyl group typically begins with chlorination of an aromatic precursor, followed by nucleophilic substitution to introduce the N-methylmethanesulfonamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide with its target enzymes. These studies provide insights into key interactions that govern its bioactivity, helping researchers design analogs with enhanced potency and selectivity. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery strategies.

Preclinical studies have demonstrated promising results regarding the safety and efficacy of 1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide in animal models. These studies have focused on evaluating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). The compound’s favorable pharmacokinetic profile suggests potential for clinical translation if further studies confirm its therapeutic benefits.

The future direction of research on 1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide lies in exploring its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being utilized to elucidate how the compound interacts with biological targets. This detailed understanding will guide the development of next-generation inhibitors with improved therapeutic profiles.

In conclusion,1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide (CAS No. 85952-24-5) represents a compelling example of how structural modifications can lead to novel bioactive molecules. Its unique combination of functional groups makes it a valuable tool for investigating various biological pathways. As research continues to uncover new applications for this compound,1-(3,4-Dichlorophenyl)-N-methylmethanesulfonamide is poised to play an important role in addressing some of today’s most pressing medical challenges.